Cas no 1170830-26-8 (5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1170830-26-8
• MF: C₁₇H₁₆ClN₅OS
• MW: 373.859840393066
• CID: 5470873
• Update Time: 2025-05-19

5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(5-chloro-4-methyl-2-benzothiazolyl)-1-piperazinyl]-2-pyrazinyl-
• 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H16ClN5OS/c1-11-12(18)2-3-14-15(11)21-17(25-14)23-8-6-22(7-9-23)16(24)13-10-19-4-5-20-13/h2-5,10H,6-9H2,1H3
• InChI Key： LBTRWZSKSZRAQF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1=NC=CN=C1)=O

Additional information on 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Introduction to 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1170830-26-8)

5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole, identified by its CAS number 1170830-26-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a chloro substituent, a methyl group, and a piperazine moiety linked to a pyrazine carboxylate group, all of which contribute to its unique chemical properties and biological interactions.

The benzothiazole core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological effects. It is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a valuable scaffold for drug discovery. The presence of the chloro group at the 5-position and the methyl group at the 4-position in 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole enhances its lipophilicity and binding affinity to biological targets. These modifications are critical in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The most notable feature of this compound is the presence of a piperazine ring connected to a pyrazine carboxylate group. Piperazine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, including antipsychotics, antihistamines, and antiparasitic drugs. The pyrazine carboxylate moiety further extends the molecular diversity by introducing an acidic functional group that can participate in hydrogen bonding interactions with biological targets. This dual functionality makes 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies suggest that the piperazine-pyrazinecarboxylate moiety may interact with enzymes and receptors involved in signal transduction pathways relevant to neurological disorders and cancer. The chloro and methyl substituents are predicted to enhance binding affinity by improving hydrophobic interactions with aromatic residues in protein targets.

In vitro studies have begun to elucidate the pharmacological profile of 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole. Initial results indicate that this compound exhibits moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases. The pyrazine carboxylate group appears to play a crucial role in inhibiting proliferation by interfering with downstream signaling cascades. Additionally, preliminary toxicity assays suggest that the compound is well-tolerated at tested doses, although further studies are needed to fully assess its safety profile.

The synthesis of 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between pyrazine derivatives and piperazine analogs, followed by functionalization with chloro and methyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the pyrazine carboxylate moiety efficiently. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

Given its structural complexity and promising biological activity, 5-chloro-4-methyl-2-[4-(pyrazine-2-carbonyl)piperazin-1-y]-1,3-benzothiazole (CAS No. 1170830-268) represents an exciting avenue for further research in drug discovery. Ongoing studies aim to optimize its pharmacokinetic properties and explore novel therapeutic applications. Collaborative efforts between synthetic chemists and biochemists are essential to fully harness the potential of this compound. As computational methods continue to improve, virtual screening approaches may help identify new derivatives with enhanced efficacy and selectivity.

The benzothiazole scaffold has been successfully utilized in numerous drug candidates approved by regulatory agencies worldwide. Its versatility as a pharmacophore is attributed to its ability to modulate various biological pathways through multiple interaction mechanisms. The incorporation of additional functional groups like piperazine and pyrazine carboxylate further expands its therapeutic potential by enabling selective targeting of disease-related proteins.

In conclusion,5-chloro-octmethyl-oct[pyrozinc--zinc]one](CAS No o1170830--268)is a structurally intricate yet biologically promising compound that warrants further investigation . Its unique combination o functional groups positions it as an excellent candidate for developing novel therapeutic agents . With continued research efforts focused on optimizing its chemical properties , exploring new applications ,and understanding mechanistic details ,this molecule holds significant promise f future medical breakthroughs .